![molecular formula C6H4N2O2S B1449617 3-(Thiophen-2-yl)-4,5-dihydro-1,2,4-oxadiazol-5-one CAS No. 35637-09-3](/img/structure/B1449617.png)
3-(Thiophen-2-yl)-4,5-dihydro-1,2,4-oxadiazol-5-one
Overview
Description
3-(Thiophen-2-yl)-4,5-dihydro-1,2,4-oxadiazol-5-one, also known as THOD, is a heterocyclic compound that has recently gained attention in the scientific community due to its potential applications in medicinal chemistry. THOD is a five-membered ring structure composed of three carbon atoms, one sulfur atom, and one nitrogen atom. The compound has a number of interesting properties, including its ability to form stable complexes with transition metals, its low toxicity, and its potential to be used as an intermediate in the synthesis of other compounds.
Scientific Research Applications
Therapeutic Potential and Medicinal Chemistry
1,3,4-Oxadiazole derivatives are known for their significant binding affinity with various enzymes and receptors due to the structural features that facilitate multiple weak interactions in biological systems. These compounds have been extensively researched for their therapeutic potential across a broad spectrum of medicinal applications. The review by Verma et al. (2019) highlights the anticancer, antifungal, antibacterial, antitubercular, anti-inflammatory, antineuropathic, antihypertensive, antihistaminic, antiparasitic, antiobesity, antiviral, and other medicinal applications of 1,3,4-oxadiazole based compounds, underscoring their considerable development value in medicinal chemistry (Verma et al., 2019).
Synthetic Strategies and Chemical Properties
The synthesis and pharmacological applications of 1,3,4-oxadiazole and 1,2,4-oxadiazole derivatives have been a topic of active research due to their favorable physical, chemical, and pharmacokinetic properties. These properties enhance their pharmacological activity, making them attractive targets for drug development. Wang et al. (2022) report on the synthetic strategies that yield compounds with antibacterial, anti-inflammatory, anti-tuberculous, anti-fungal, anti-diabetic, and anticancer activities (Wang et al., 2022).
Biological and Pharmacological Activities
The biological activity of 1,3,4-thiadiazole and oxadiazole heterocycles has been extensively studied due to their diverse pharmacological potential. These compounds have been identified as crucial for expressing pharmacological activity, with reported antimicrobial, anti-inflammatory, analgesic, antitumor, antitubercular, and antiviral activities. The combination of the 1,3,4-oxadiazole core with various heterocycles often leads to a synergistic effect, enhancing their pharmacological potential (Lelyukh, 2019).
Mechanism of Action
Target of action
Thiophene derivatives are known to exhibit a variety of biological activities, including anticancer , anti-inflammatory , antimicrobial , and antihypertensive effects . .
Biochemical pathways
Thiophene derivatives can affect a variety of biochemical pathways due to their diverse biological activities. For example, some thiophene derivatives have been found to inhibit mitochondrial complex II activity . .
properties
IUPAC Name |
3-thiophen-2-yl-4H-1,2,4-oxadiazol-5-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4N2O2S/c9-6-7-5(8-10-6)4-2-1-3-11-4/h1-3H,(H,7,8,9) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JMWWXAYHYFHICF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)C2=NOC(=O)N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4N2O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
168.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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